Bis(2,3-dibromosalicyl)fumarate

Description

Bis(3,5-dibromosalicyl)fumarate is a synthetic compound belonging to the class of aspirin analogs and is used in biochemical research. It acts as a potent hemoglobin acylating agent, which means it can covalently modify hemoglobin molecules, specifically targeting the beta chains to form cross-links. This modification is valuable for studying hemoglobin function and dysfunction, particularly in the context of diseases like sickle cell anemia. Studies indicate that Bis(3,5-dibromosalicyl)fumarate can prevent the polymerization of sickle hemoglobin, potentially enhancing red blood cell deformability and alleviating the severity of the disease. Research has demonstrated its effectiveness in preventing sickle hemoglobin polymerization in laboratory settings and has shown promising results in animal models of sickle cell disease.

Beyond its application in hemoglobin modification, Bis(3,5-dibromosalicyl)fumarate shares anti-inflammatory, analgesic, and antipyretic properties similar to aspirin. Research suggests that it can influence hemoglobin's functional properties, potentially leading to therapeutic applications in blood disorders. Modified hemoglobins created using this compound may also be useful as innovative blood substitutes because of their enhanced stability under physiological conditions.

A structurally similar compound is Bis(3,5-dibromosalicyl) succinate, which also features similar salicyl moieties but has a different ester linkage and is used for similar crosslinking applications. In contrast, while aspirin contains salicylic acid, it primarily functions as an anti-inflammatory agent without the crosslinking capability of Bis(3,5-dibromosalicyl)fumarate. Another related compound, Bis(2,3-dibromosalicyl)fumarate, shares a similar molecular formula (C18H8Br4O8) but differs in the substitution pattern of bromine atoms on the salicyl groups .

• CAS No.: 106044-07-9
• Product Name: Bis(2,3-dibromosalicyl)fumarate
• Molecular Formula: C18H14Br4O6-2
• Molecular Weight: 671.9 g/mol
• IUPAC Name: 3,4-dibromo-2-[(E)-4-(2,3-dibromo-6-carboxyphenoxy)-4-oxobut-2-enoyl]oxybenzoic acid
• Standard InChI: InChI=1S/C18H8Br4O8/c19-9-3-1-7(17(25)26)15(13(9)21)29-11(23)5-6-12(24)30-16-8(18(27)28)2-4-10(20)14(16)22/h1-6H,(H,25,26)(H,27,28)/b6-5+
• Standard InChIKey: UEHRKNCNWDEMQK-UHFFFAOYSA-L
• SMILES: C1=CC(=C(C(=C1C(=O)O)OC(=O)C=CC(=O)OC2=C(C=CC(=C2Br)Br)C(=O)O)Br)Br
• Canonical SMILES: C1=CC(=C(C(=C1C(=O)O)OC(=O)C=CC(=O)OC2=C(C=CC(=C2Br)Br)C(=O)O)Br)Br
• Synonyms: 2,3-fumaryl-diaspirin; bis(2,3-dibromosalicyl)fumarate; PN517 compound
• PubChem Compound: 6439059
• Last Modified: Jul 17 2023